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Compound of Interest

Compound Name: 1-Adamantyl isocyanide

CAS No.: 22110-53-8

Cat. No.: B1584430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The adamantane cage is a cornerstone of medicinal chemistry, prized for its rigid, lipophilic

nature which can enhance the pharmacokinetic and pharmacodynamic properties of

therapeutic agents. When functionalized with the versatile isocyanide group, 1-adamantyl
isocyanide emerges as a valuable building block in organic synthesis and a ligand in

coordination chemistry. A thorough understanding of its three-dimensional structure is

paramount for accurately predicting its reactivity, designing novel molecular architectures, and

ultimately, for its rational application in drug development and materials science. This guide

provides a comprehensive analysis of the crystal structure of 1-adamantyl isocyanide,

grounded in experimental data and field-proven insights.
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The journey to understanding the solid-state architecture of 1-adamantyl isocyanide begins

with its synthesis and subsequent crystallization. A common and effective method for its

preparation involves the dehydration of the corresponding formamide, 1-adamantylformamide.

This reaction is typically achieved using a strong dehydrating agent such as phosphoryl

chloride in the presence of a base.

Obtaining single crystals suitable for X-ray diffraction is a critical, and often challenging, step.

For 1-adamantyl isocyanide, single crystals have been successfully grown by slow

evaporation from a hexane solution at room temperature. This method's success is predicated

on the principle of gradually increasing the solute concentration to the point of supersaturation,

allowing for the ordered deposition of molecules onto a growing crystal lattice. The choice of

hexane as a solvent is strategic; its relatively low polarity is well-suited to the nonpolar

adamantane cage, while still allowing for sufficient solubility of the isocyanide.

Below is a generalized workflow for the synthesis and crystallization of 1-adamantyl
isocyanide for structural analysis:

Figure 1: A representative workflow for the synthesis, purification, crystallization, and structural

analysis of 1-adamantyl isocyanide.

The Crystal and Molecular Structure of 1-Adamantyl
Isocyanide
The definitive determination of the crystal structure of 1-adamantyl isocyanide was achieved

through single-crystal X-ray diffraction. The crystallographic data reveals the precise

arrangement of the molecules in the solid state, offering insights into intermolecular interactions

and packing efficiency.

Crystallographic Data
The crystal structure of 1-adamantyl isocyanide has been deposited in the Crystallography

Open Database (COD) under the identification number 7203333. The key crystallographic

parameters are summarized in the table below.
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Parameter Value

Chemical Formula C₁₁H₁₅N

Molecular Weight 161.24 g/mol

Crystal System Tetragonal

Space Group P4₂/n

a, b (Å) 11.237(2)

c (Å) 6.643(1)

α, β, γ (°) 90

Volume (Å³) 838.2(3)

Z (molecules per unit cell) 4

Temperature (K) 293

Radiation Mo Kα (λ = 0.71073 Å)

Data sourced from the Crystallography Open Database (COD ID: 7203333).

Molecular Geometry
At the molecular level, 1-adamantyl isocyanide exhibits the expected geometry. The

adamantane cage maintains its characteristic rigid, strain-free structure with C-C bond lengths

and angles consistent with those of adamantane itself. The isocyanide functional group is

attached to one of the four equivalent bridgehead carbon atoms of the adamantane framework.

A key feature is the near-linear arrangement of the C-N≡C moiety, a hallmark of isocyanides.

The bond lengths and angles within the isocyanide group and its connection to the

adamantane cage are crucial for understanding its electronic properties and reactivity.

Figure 2: 2D representation of the molecular structure of 1-adamantyl isocyanide with key

bond lengths.

Crystal Packing and Intermolecular Interactions
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The tetragonal crystal system and the P4₂/n space group dictate a specific packing

arrangement of the 1-adamantyl isocyanide molecules within the unit cell. The bulky, globular

nature of the adamantane cage plays a dominant role in the crystal packing, leading to an

efficient arrangement primarily driven by van der Waals forces.

Due to the absence of strong hydrogen bond donors or acceptors, the intermolecular

interactions are relatively weak. The packing is such that the adamantane cages of neighboring

molecules interlock, maximizing the contact surface area. The isocyanide groups are oriented

within the crystal lattice in a way that minimizes steric hindrance. A detailed analysis of the

crystal packing can reveal the presence of any weak C-H···N or other non-conventional

interactions that may contribute to the overall stability of the crystal structure.

Implications for Drug Development and Materials
Science
A precise understanding of the crystal structure of 1-adamantyl isocyanide is not merely an

academic exercise. For drug development professionals, this knowledge is critical for:

Structure-Based Drug Design: The defined geometry of the adamantyl isocyanide moiety can

be used in computational models to predict how it will interact with biological targets.

Polymorphism Screening: Knowledge of the stable crystal form is essential for formulation

development, as different polymorphs can have different solubilities, dissolution rates, and

bioavailability.

Ligand Design: In coordination chemistry, the steric profile of the adamantyl group, as

defined by its crystal structure, influences the coordination environment around a metal

center, which in turn affects the catalytic activity and properties of the resulting complex.

Conclusion
The crystal structure of 1-adamantyl isocyanide reveals a molecule with a highly symmetric

and rigid adamantane core coupled with a linear isocyanide functional group. The solid-state

packing is governed by van der Waals interactions, resulting in a well-ordered tetragonal crystal

lattice. This detailed structural information provides a solid foundation for researchers in
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medicinal chemistry and materials science to leverage the unique properties of this versatile

molecule in the design of new drugs and functional materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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